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Compound of Interest

3-Chloro-2-(3-
Compound Name:

chlorophenoxy)aniline
CAS No.: 946772-61-8
Cat. No.: B1318587

Get Quote

Executive Summary: The "Zero-Release" Mandate

3-Chloro-2-(3-chlorophenoxy)aniline (CAS: 946772-61-8) is a specialized halogenated
aromatic amine used primarily as a pharmaceutical intermediate. Due to its structural
properties—specifically the presence of both chlorine substituents and an aniline moiety—it
poses significant risks of aquatic toxicity and methemoglobinemia (blood toxicity) in humans.

Core Disposal Directive: This substance must NEVER be disposed of down the drain or in
general trash. It requires segregation as Halogenated Organic Waste and destruction via high-
temperature incineration.

Chemical Identification & Hazard Profile

Before disposal, verify the identity of the substance. This guide applies to the specific isomer
below and its close structural analogs.

Physicochemical Data
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Parameter Value Notes

3-Chloro-2-(3-

chlorophenoxy)aniline

Chemical Name

CAS Number 946772-61-8 Primary Identifier
Molecular Formula C12H9CI2NO
Molecular Weight 254.11 g/mol
_ Solid (likely off-white/beige L
Physical State May darken upon air oxidation
powder)
N Low in water; Soluble in Lipophilic nature increases
Solubility . S
DMSO, Methanol bioaccumulation risk

GHS Hazard Classification (Inferred from Structural
Class)

o Acute Toxicity (Oral/Dermal): Category 3 (Toxic if swallowed or in contact with skin).[1][2]
o Skin/Eye Irritation: Category 2 (Causes serious irritation).

o Agquatic Toxicity: Category 1 (Very toxic to aquatic life with long-lasting effects).[1][2]

o Target Organ Toxicity: Blood (Methemoglobinemia).

Personal Protective Equipment (PPE)

Standard laboratory attire is insufficient. You must upgrade PPE to handle halogenated anilines
due to their high skin absorption potential.

o Respiratory: Work within a certified chemical fume hood. If handling powder outside a hood,
use a P95/P100 particulate respirator.

e Hands:Double-gloving is mandatory.

o Inner Layer: Nitrile (4 mil).
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o Quter Layer: Nitrile (minimum 5 mil) or Laminate (Silver Shield) for prolonged exposure.

o Rationale: Aromatic amines can permeate standard latex or thin nitrile rapidly.

» Body: Chemical-resistant lab coat; closed-toe impermeable shoes.

o Eyes: Chemical splash goggles (safety glasses are insufficient for powders that may
aerosolize).

Disposal Workflow: The Decision Tree

This process ensures the chemical is routed to the correct incineration stream, preventing
environmental release.

Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Substance or Contaminated Solids)

o Applicability: Expired powder, weighing boats, contaminated paper towels, solid spill debris.
o Container: Wide-mouth HDPE jar or amber glass jar with a screw-top lid.
o Labeling: Attach a hazardous waste tag immediately.

o Constituents: "3-Chloro-2-(3-chlorophenoxy)aniline (Solid)"

o Hazard Checkboxes: Toxic, Irritant, Environmental Hazard.[2][3]

o Action: Place the solid waste container into the Solid Halogenated Waste stream.

Scenario B: Liquid Waste (Mother Liquors, Solvents)

o Applicability: Reaction mixtures, HPLC effluent, or stock solutions in DMSO/Methanol.

e Segregation:DO NOT mix with acidic aqueous waste (risk of exotherm or salt formation) or
oxidizers (risk of reaction).

o Container: HDPE or Glass solvent waste carboy.

e Labeling:
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o Constituents: e.g., "Methanol (99%), 3-Chloro-2-(3-chlorophenoxy)aniline (<1%)".
o Hazard Checkboxes: Flammable, Toxic, Halogenated.

e Action: Pour into the Halogenated Solvent Waste carboy.

o Critical Note: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the
halogenated solute (the aniline) reclassifies the entire mixture as Halogenated Waste for
incineration purposes.

Scenario C: Empty Containers (Vials/Bottles)

 Triple Rinse Protocol:

[¢]

Add a small volume of compatible solvent (e.g., Acetone or Methanol) to the empty vial.

o

Cap and shake/vortex for 10 seconds.

o

Pour rinsate into the Halogenated Solvent Waste container.

o

Repeat 2 more times.

o Final Step: Deface the label on the vial. Dispose of the dry, rinsed vial in the Glass/Sharps
bin (or chemically contaminated glass bin, depending on local EHS rules).

Visual Logic: Disposal Decision Tree

The following diagram illustrates the segregation logic required for compliance.
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Figure 1: Operational workflow for segregating 3-Chloro-2-(3-chlorophenoxy)aniline waste
streams.

Emergency Response: Spills
Minor Spill (<5 g/mL):

o Alert: Notify nearby personnel.

* PPE: Don double nitrile gloves, goggles, and lab coat.
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o Contain: Cover liquid spills with absorbent pads; cover powder spills with wet paper towels
(to prevent dust).

o Clean: Scoop material into the Solid Hazardous Waste container.

» Decontaminate: Clean surface with soap and water; collect all cleaning materials as
hazardous waste.

Major Spill (> 5 g/mL or outside hood):
o Evacuate: Clear the area immediately.
« |solate: Close doors and post "Do Not Enter” signage.

o Contact: Call EHS/Security immediately. Do not attempt cleanup without respiratory
protection (SCBA may be required).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. lobachemie.com [lobachemie.com]

2. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

3. Substance Information - ECHA [echa.europa.eu]

» To cite this document: BenchChem. [3-Chloro-2-(3-chlorophenoxy)aniline: Proper Disposal &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1318587/docs#3-chloro-2-3-chlorophenoxy-aniline-
proper-disposal-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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